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Compound of Interest

Compound Name: DM-4107

Cat. No.: B584660 Get Quote

A comparative analysis of DM-4107 and paclobutrazol for lodging control in agricultural

research was initiated. However, a comprehensive literature search revealed a significant lack

of scientific data and conflicting information regarding the identity and application of DM-4107
as a plant growth regulator. While one commercial supplier describes DM-4107 as a selective

plant growth regulator for lodging control in rice through the modulation of gibberellin synthesis,

there is a notable absence of peer-reviewed studies, experimental data, or detailed protocols to

substantiate this claim. Conversely, other chemical suppliers identify DM-4107 as a metabolite

of the human drug Tolvaptan, intended for research in areas such as polycystic kidney disease.

[1]

Due to this absence of verifiable and consistent scientific evidence for DM-4107 in the context

of agricultural applications, a direct and objective comparison with the well-established plant

growth regulator, paclobutrazol, is not feasible at this time. Therefore, this guide will provide a

comprehensive overview of paclobutrazol, focusing on its mechanism of action, performance

data in lodging control, and detailed experimental protocols to aid researchers, scientists, and

drug development professionals in their work.

Paclobutrazol: A Potent Inhibitor of Gibberellin
Biosynthesis for Enhanced Lodging Resistance
Paclobutrazol (PBZ) is a widely used plant growth retardant from the triazole family, recognized

for its effectiveness in preventing lodging in various cereal crops.[2] Its primary mode of action

is the inhibition of gibberellin (GA) biosynthesis, a crucial plant hormone responsible for stem
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elongation.[2][3][4] By blocking key enzymatic steps in the GA synthesis pathway, paclobutrazol

leads to shorter, sturdier stems with improved mechanical strength, thereby significantly

reducing the incidence of lodging.[2][5]

Mechanism of Action
Paclobutrazol specifically inhibits the enzyme ent-kaurene oxidase, a cytochrome P450

monooxygenase.[2][3][4] This enzyme catalyzes the oxidation of ent-kaurene to ent-kaurenoic

acid, a critical step in the gibberellin biosynthesis pathway.[3][6] The inhibition of this step leads

to a decrease in the production of bioactive gibberellins, resulting in reduced internode

elongation.[2][6] A secondary effect of this inhibition is the accumulation of the precursor

geranylgeranyl pyrophosphate, which can be redirected to the synthesis of other important

molecules like chlorophyll and the plant hormone abscisic acid.[2][3]
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Inhibition of Gibberellin Biosynthesis by Paclobutrazol

Performance Data of Paclobutrazol in Lodging
Control
Numerous studies have demonstrated the efficacy of paclobutrazol in reducing lodging and, in

many cases, improving the yield of various crops. The following tables summarize key

quantitative data from selected studies on rice and wheat.
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Table 1: Effects of Paclobutrazol on Rice Lodging and
Agronomic Traits

Rice
Variety

Paclobutr
azol
Concentr
ation
(mg/L)

Applicati
on
Method

Reductio
n in Plant
Height
(%)

Reductio
n in
Lodging
Rate (%)

Change
in Yield
(%)

Referenc
e

MR 219 400

Foliar

spray at

panicle

initiation

Significant

reduction

80-90 (in

wind tunnel

test)

Increase [7]

Jiyujing 100
Seed

soaking

Not

specified
17.7 +14.12 [5][8]

Jijing305 100
Seed

soaking

Not

specified
10.0 +13.79 [5][8]

High-

quality

japonica

rice

200

Foliar

spray at

jointing

stage

Not

specified
15.8-25.5 +2.3-11.8 [9]

Elon-elon

& Palawan

Red

1000
Foliar

spray
9.59

Significant

reduction
Unaffected [10]

Table 2: Effects of Paclobutrazol on Wheat Lodging and
Agronomic Traits
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Wheat
Cultivar(s
)

Paclobutr
azol
Concentr
ation
(mg/L)

Applicati
on
Method

Reductio
n in Plant
Height

Increase
in Stem
Breaking
Strength

Change
in Yield

Referenc
e

Not

specified
200

Seed

soaking

Dose-

dependent

decrease

Increased
Not

specified
[11]

Misr 2,

Gemmeza

11, etc.

100-200

(ppm)

Foliar

spray

Significant

reduction

Not

specified

Not

specified
[12]

Old (YZM)

& Modern

(S28)

Not

specified

Not

specified

Increased

under

shading

Increased

under

shading

Increased

under

shading

[13]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are representative experimental protocols for evaluating the effects of paclobutrazol on lodging

resistance in rice and wheat.

Protocol 1: Evaluation of Paclobutrazol Seed Soaking on
Direct-Seeded Rice

Objective: To determine the effect of different concentrations of paclobutrazol applied via

seed soaking on the lodging resistance and yield of direct-seeded rice.

Experimental Design: A randomized complete block design with three replications.

Materials:

Rice seeds (e.g., japonica varieties Jiyujing and Jijing305).[8]

Paclobutrazol solutions at concentrations of 0 (control), 50, 100, 150, and 200 mg/L.[8]
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Procedure:

Rice seeds are surface-sterilized and then soaked in the respective paclobutrazol

solutions for a specified duration (e.g., 24 hours).

After soaking, the seeds are air-dried and sown in the experimental plots.

Standard agronomic practices for direct-seeded rice are followed throughout the growing

season.

Data Collection:

Plant Height: Measured at maturity from the soil surface to the tip of the tallest panicle.

Culm Characteristics: At the heading stage, the second basal internode is sampled to

measure culm diameter, culm wall thickness, and culm filling degree.[14]

Lodging Rate: Calculated as the percentage of the lodged area to the total plot area at

maturity.

Yield and Yield Components: At maturity, plants from a designated area in each plot are

harvested to determine grain yield, number of panicles, grains per panicle, and 1000-grain

weight.

Reference Study: This protocol is based on the methodology described in the study by Li et

al. (2023) on direct-seeded rice.[5][8]

Protocol 2: Evaluation of Foliar Application of
Paclobutrazol on Wheat

Objective: To assess the impact of different concentrations of paclobutrazol applied as a

foliar spray on the lodging resistance and yield of wheat.

Experimental Design: A split-plot design with wheat cultivars as the main plots and

paclobutrazol concentrations as the sub-plots, with three replications.

Materials:
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Wheat cultivars (e.g., Misr 2, Gemmeza 11).

Paclobutrazol solutions at concentrations of 0 (control), 100, and 200 ppm.

Procedure:

Wheat is sown and cultivated according to standard local practices.

Paclobutrazol solutions are applied as a foliar spray at a specific growth stage, such as

the jointing stage or tillering stage.

Data Collection:

Plant Height: Measured at physiological maturity.

Stem Physical Strength: The breaking strength of the basal internodes is measured using

a stem strength tester.

Lodging Index: Calculated based on the angle of lodging and the proportion of lodged

plants.

Yield and Yield Components: Determined at harvest from a specified area within each plot.

Reference Study: This protocol is adapted from the study by El-Metwally et al. (2018) on

spring wheat.[12]
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Conclusion
Paclobutrazol is a well-documented and effective plant growth regulator for controlling lodging

in a variety of cereal crops. Its mechanism of action, centered on the inhibition of gibberellin

biosynthesis, leads to desirable changes in plant morphology that enhance stem strength and

stability. The extensive body of research on paclobutrazol provides a solid foundation for its

application in agricultural research and practice. Further research into novel compounds for

lodging control will require rigorous, data-driven studies to establish their efficacy and

mechanism of action before they can be considered viable alternatives to established solutions

like paclobutrazol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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